Cas no 2229570-11-8 (5-(2-fluoro-5-nitrophenyl)-1,2-oxazol-4-amine)

• Product Name: 5-(2-fluoro-5-nitrophenyl)-1,2-oxazol-4-amine
• CAS No: 2229570-11-8
• MF: C₉H₆FN₃O₃
• MW: 223.160645008087
• CID: 6191229
• PubChem ID: 165614906
• Update Time: 2025-10-31

5-(2-fluoro-5-nitrophenyl)-1,2-oxazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-(2-fluoro-5-nitrophenyl)-1,2-oxazol-4-amine
• 2229570-11-8
• EN300-1798426

• Inchi： 1S/C9H6FN3O3/c10-7-2-1-5(13(14)15)3-6(7)9-8(11)4-12-16-9/h1-4H,11H2
• InChI Key： XEJFLZNJEPWRDA-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=C1C1=C(C=NO1)N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 223.03931922g/mol
• Monoisotopic Mass: 223.03931922g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 97.9Ų

Additional information on 5-(2-fluoro-5-nitrophenyl)-1,2-oxazol-4-amine

5-(2-Fluoro-5-Nitrophenyl)-1,2-Oxazol-4-Amine: A Comprehensive Overview

5-(2-Fluoro-5-Nitrophenyl)-1,2-Oxazol-4-Amine, also known by its CAS number 2229570-11-8, is a highly specialized organic compound that has garnered significant attention in the fields of heterocyclic chemistry and pharmaceutical research. This compound belongs to the class of oxazole derivatives, which are widely studied for their unique electronic properties and potential applications in drug design. The molecule's structure is characterized by a fused oxazole ring system with substituents that include a fluoro group and a nitro group, positioned strategically to influence its reactivity and biological activity.

The synthesis of 5-(2-fluoro-5-nitrophenyl)-1,2-oxazol-4-amine involves a series of intricate chemical reactions that highlight the principles of modern organic synthesis. Researchers have employed various methodologies, including condensation reactions and oxidation techniques, to achieve this compound with high purity. Recent advancements in catalytic processes have further enhanced the efficiency of its production, making it more accessible for large-scale studies. The compound's synthesis is often optimized using computational chemistry tools, which predict reaction pathways and identify potential intermediates.

The chemical structure of this compound plays a pivotal role in its functional properties. The oxazole ring is a five-membered aromatic heterocycle containing one oxygen and one nitrogen atom. The presence of the fluoro group at the 2-position of the phenyl ring introduces electron-withdrawing effects, which can influence the compound's reactivity in various chemical transformations. Similarly, the nitro group at the 5-position exerts strong electron-withdrawing effects, further modulating the electronic environment of the molecule. These substituents collectively contribute to the compound's unique spectral properties and biological activity.

In terms of physical properties, 5-(2-fluoro-5-nitrophenyl)-1,2-oxazol-4-amine exhibits a melting point that is consistent with other oxazole derivatives. Its solubility in common organic solvents is moderate, which makes it suitable for various analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. The compound's stability under different conditions has been extensively studied, revealing its resistance to thermal degradation and susceptibility to photochemical reactions.

The biological activity of this compound has been a focal point in recent research. Studies have demonstrated that it possesses potent anti-inflammatory and antioxidant properties, making it a promising candidate for drug development. In particular, its ability to inhibit certain enzymes involved in inflammatory pathways has been extensively investigated. Researchers have also explored its potential as an anticancer agent, with preliminary results indicating selective cytotoxicity against cancer cell lines.

The application of 5-(2-fluoro-5-nitrophenyl)-1,2-oxazol-4-amine extends beyond pharmacology into materials science. Its unique electronic properties make it a valuable component in the design of advanced materials such as organic semiconductors and sensors. Recent breakthroughs in nanotechnology have leveraged this compound's ability to form self-assembled monolayers, which are essential for creating high-performance electronic devices.

In conclusion, 5-(2-fluoro-5-nitrophenyl)-1,2-Oxazol-4-Amine, with its CAS number 2229570-11-8, stands as a testament to the ingenuity of modern chemical synthesis and its diverse applications across multiple disciplines. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly significant role in both academic and industrial settings.